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Compound of Interest

Compound Name: Transbond

Cat. No.: B1178325

Technical Support Center: Residual Transbond™
Adhesive Removal

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals who encounter issues
with removing residual Transbond™ adhesive after debonding orthodontic brackets in
experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the most common methods for removing residual Transbond™ adhesive?

Al: The most frequently employed methods for removing residual orthodontic adhesive are
mechanical.[1][2] These techniques include the use of:

e Tungsten Carbide Burs: These are popular instruments available in various blade
configurations (e.g., 12-fluted, 30-fluted) and are used in both high- and low-speed
handpieces.[3][4][5]

o Sof-Lex Discs: These are abrasive discs that come in a sequence of grits (coarse to fine) for
systematic adhesive removal and polishing.

» Ultrasonic Scalers: These instruments use high-frequency vibrations to remove the adhesive.

[1]
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e Fiberglass Burs: A less common option for adhesive removal.[1][6]

o Adhesive Removing Pliers: These are hand instruments designed to mechanically lift the
bulk of the remaining adhesive.

e One-step Polishers/Finishers: These are single-instrument systems designed for both
removal and polishing.[7]

e Lasers: Er:'YAG and Er,Cr:YSGG lasers have been investigated for adhesive removal.[2][8]

[°]
Q2: How do | choose the best removal technique for my experiment?

A2: The ideal technique depends on a balance of factors: efficiency (time), effectiveness
(complete removal), and preservation of the enamel surface.[2]

o For the smoothest enamel surface post-removal, Sof-Lex discs and the DU10CA-Ortho
polisher have been shown to be effective.[6]

e Tungsten carbide burs are efficient at removing bulk adhesive, but lower flute-count burs at
high speed can cause more enamel scratching.[5][10] Using a higher-fluted bur (e.g., 30-
fluted) for finishing can help create a smoother surface.[5]

» Adhesive removing pliers are quick for bulk removal but tend to leave the largest amount of
residual adhesive.[11]

» Ultrasonic scalers can be effective but may cause more damage to the enamel surface.[1]
Q3: Does the type of Transbond™ adhesive affect the removal process?

A3: While the core component of most Transbond™ adhesives is a composite resin, different
formulations may have varying properties. For example, Transbhond™ PLUS Color Change
Adhesive is hydrophilic, which might lead to increased staining if excess flash is not removed
properly during bonding.[12] However, the fundamental mechanical removal techniques remain
the same. The key is to ensure the hardness of the removal instrument is greater than the
adhesive but less than the enamel to minimize damage.[1]
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Troubleshooting Guides

Problem 1: Excessive Enamel Damage or Scratching After Adhesive Removal

» Possible Cause: Use of an overly aggressive removal technique, such as a high-speed

handpiece with a coarse diamond or tungsten carbide bur.[13]

e Solution:

Opt for a less abrasive method like Sof-Lex discs, using them in sequential order from
coarse to fine.[1][6]

If using tungsten carbide burs, choose a higher flute count (e.g., 30-fluted) for the final
finishing steps and use a low-speed handpiece with light, intermittent pressure.[3][5]

Consider using a one-step polisher like the Renew system, which has been shown to be
effective while minimizing enamel loss.[7][14]

Always conclude the removal process with a polishing step using a fine abrasive paste to
smooth the enamel surface.[1]

Problem 2: Incomplete Adhesive Removal

o Possible Cause: Difficulty in visually distinguishing the residual adhesive from the tooth

enamel, especially with tooth-colored adhesives like Transbond™ XT.[15]

e Solution:

o

Use magnification, such as dental loupes, to better visualize the remaining adhesive.[16]
[17]

Employ a tactile approach; the enamel surface should feel smooth to an explorer tip once
all adhesive is removed.[17]

For Transbond™ PLUS Color Change Adhesive, the pink color aids in visualizing and
removing excess adhesive (flash) during the bonding process, which can simplify the final
cleanup.[12]
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Problem 3: Overheating of the Tooth During Removal

o Possible Cause: Continuous application of a rotary instrument without adequate cooling,
which can lead to patient discomfort or potential pulpal damage.[4]

e Solution:

o Use short, intermittent strokes when using a rotary instrument, lifting the bur off the tooth

surface frequently.[5]
o Utilize a water spray or air cooling with the handpiece to dissipate heat.
o Carbide burs tend to generate less heat than stone burs.[5]
Problem 4: Prolonged Time for Adhesive Removal

o Possible Cause: Inefficient removal technique or the use of a very fine instrument for bulk
adhesive removal.

e Solution:

o Employ a two-step approach: use a more efficient instrument for bulk removal (e.g., a 12-
fluted tungsten carbide bur at high speed or an adhesive removal plier) followed by a finer
instrument for final polishing (e.g., a 30-fluted carbide bur or Sof-Lex discs).[3][5][14]

o The fastest protocol identified in one study was the use of a 12-blade tungsten carbide bur
at high speed.[14]

Data Presentation

Table 1: Comparison of Adhesive Removal Techniques - Surface Roughness (Ra in um)
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Mean Surface Roughness (Ra in pm) After

Technique Removal
Sof-Lex Pop-On (G4) 0.43[6]
DU10CA-Ortho (G3) 0.71[6]
Enhance (G1) 1.06[6]
Fiberglass (G2) 1.21]6]

Lower Ra values indicate a smoother enamel surface.

Table 2: Comparison of Adhesive Removal Techniques - Time and Efficiency

] Mean Time for Removal
Technique Notes
(seconds)

12-blade Tungsten Carbide

) 23.5[14] Fastest protocol in the study.
Bur (High Speed)
DU10CA ORTHO Polisher 31.8[14]
Renew System 31.9[14]

More time-consuming than

Fiberglass Bur
other methods.[6]

Leaves the most residual

Adhesive Removing Plier )
adhesive.[11]

) ) Most efficient in terms of least
Abrasive Disc ] )
residual adhesive.[11]

Experimental Protocols

Protocol 1: Standardized Bonding and Debonding for In Vitro Studies

This protocol outlines a typical procedure for preparing samples for an in vitro study on
adhesive removal techniques.
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Tooth Preparation:
o Select extracted human premolars or molars without caries or enamel defects.

o Clean the buccal surface with a slurry of pumice and water using a rubber cup in a low-
speed handpiece for 10 seconds.[14]

o Rinse with water for 20 seconds and dry with an oil-free air spray.[14]
Etching:
o Apply 37% phosphoric acid gel to the buccal surface for 20-30 seconds.[4][14]

o Rinse thoroughly with water for 20 seconds and dry until the enamel has a chalky white
appearance.[16]

Primer and Adhesive Application:

o Apply a thin layer of Transbond™ XT primer to the etched surface.[18]

o Apply a small amount of Transbond™ XT adhesive to the bracket base.[4]
Bracket Placement and Curing:

o Firmly press the bracket onto the tooth surface.

o Remove excess adhesive from the bracket margins with a dental probe.[14]

o Light-cure the adhesive for 20-40 seconds according to the manufacturer's instructions.
[19][20]

Storage:

o Store the bonded teeth in distilled water or artificial saliva at 37°C for 24 hours to allow for
complete polymerization.[1][14]

Debonding:
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o Use a debonding plier or bracket removal pliers to gently squeeze the mesial and distal
wings of the bracket to break the adhesive bond.[14][17]

Protocol 2: Evaluation of Enamel Surface After Adhesive Removal

This protocol describes how to assess the enamel surface after applying different adhesive
removal techniques.

o Adhesive Removal:

o Divide the debonded teeth into experimental groups, with each group corresponding to a
specific removal technique (e.g., tungsten carbide bur, Sof-Lex discs, etc.).

o Standardize the application time and pressure for each technique as much as possible.
For example, a 12-fluted tungsten carbide bur at high speed for 25 seconds.[14]

e Polishing:

o After adhesive removal, polish the enamel surface with a pumice paste and a rubber cup
for 10 seconds.[1]

o Surface Roughness Measurement:

o Use a profilometer to measure the average surface roughness (Ra) of the enamel before
bonding and after polishing.

e Qualitative Analysis (SEM):

o Prepare representative samples from each group for Scanning Electron Microscopy (SEM)
analysis.

o Capture images at various magnifications (e.g., 50x, 100x) to visually assess enamel
scratches, pits, and other surface damage.[4]

o Adhesive Remnant Index (ARI) Scoring:

o After debonding but before adhesive removal, score the amount of adhesive remaining on
the tooth surface using the Adhesive Remnant Index (ARI).[14][17] A common scale is:

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4644923/
https://academic.oup.com/ejo/article/37/5/497/2599966
https://pmc.ncbi.nlm.nih.gov/articles/PMC4644923/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4347418/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9683980/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4644923/
https://academic.oup.com/ejo/article/37/5/497/2599966
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

0 = No adhesive left on the tooth

1 = Less than half of the adhesive left on the tooth

2 = More than half of the adhesive left on the tooth

3 = All adhesive left on the tooth

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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